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Compound of Interest

Compound Name: Trifloxystrobin-d3

Cat. No.: B15140529

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for Trifloxystrobin-d3. Trifloxystrobin-d3 is the deuterated analogue of
Trifloxystrobin, a broad-spectrum strobilurin fungicide. Due to its isotopic labeling,
Trifloxystrobin-d3 is commonly utilized as an internal standard in analytical methodologies,
particularly in liquid chromatography-mass spectrometry (LC-MS), for the quantification of
Trifloxystrobin residues in various matrices. Ensuring the integrity of this analytical standard is
paramount for accurate and reproducible experimental results.

This document synthesizes available data on the stability of Trifloxystrobin and general
principles for handling deuterated standards to provide a thorough understanding of the factors
influencing the stability of Trifloxystrobin-d3.

Chemical Information
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Parameter

Value

Chemical Name

methyl (E)-methoxyimino-{(E)-a-[1-(a,a,a-
trifluoro-m-tolyl)ethylideneaminooxy]-o-

tolyl}acetate-d3

Synonyms CGA 279202-d3
Molecular Formula C20H16D3F3N204
Molecular Weight 411.39 g/mol

CAS Number 141517-21-7 (unlabeled)

Stability Profile

While specific, publicly available stability studies on Trifloxystrobin-d3 are limited, extensive

data exists for its non-deuterated counterpart, Trifloxystrobin. The stability profile of

Trifloxystrobin-d3 is expected to be very similar to that of Trifloxystrobin, as the deuterium

labeling is unlikely to significantly alter its chemical stability under typical storage and handling

conditions.

Long-Term Stability

Studies on Trifloxystrobin residues in various agricultural commodities have demonstrated

excellent stability under frozen conditions. These findings provide a strong basis for

recommended long-term storage of Trifloxystrobin-d3.

) Storage . .

Matrix Duration Stability
Temperature

Grapes, Cucumbers,
<-20°C 24 months Stable[1][2]

Potato, Wheat

Apple, Peanut, Grape

) <-20°C 18 months Stable[1][2]
Juice
Short-Term Stability
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For routine laboratory use, stock solutions of Trifloxystrobin-d3 are often prepared in organic
solvents. The short-term stability in these solutions is crucial for the accuracy of analytical runs.

Storage ) .
Solvent Duration Recommendation
Temperature
Prepare fresh working
solutions from stock.
Methanol 4°C Up to several weeks ) ]
Monitor for any signs
of degradation.
Prepare fresh working
. solutions from stock.
Acetonitrile 4°C Up to several weeks

Monitor for any signs

of degradation.

Factors Affecting Stability

Several environmental factors can influence the stability of Trifloxystrobin and, by extension,
Trifloxystrobin-d3.

o Temperature: Elevated temperatures can accelerate degradation. As a general principle for
analytical standards, storage at lower temperatures is recommended to prolong shelf life.

o Light: Exposure to light, particularly UV radiation, can lead to photodegradation. Strobilurin
fungicides can be susceptible to isomerization and degradation upon light exposure.
Therefore, Trifloxystrobin-d3 should be protected from light.

e pH: The hydrolytic stability of Trifloxystrobin is pH-dependent. It is more stable in acidic to
neutral conditions and degrades more rapidly under alkaline conditions. The primary
degradation product of hydrolytic degradation is its acid metabolite, CGA321113.

o Oxidation: While not extensively documented as a primary degradation pathway in storage,
oxidative degradation is a potential concern for many organic molecules. Storing in a well-
sealed container under an inert atmosphere can mitigate this.

Recommended Storage Conditions
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Based on the available data for Trifloxystrobin and general best practices for handling
deuterated analytical standards, the following storage conditions are recommended for

Trifloxystrobin-d3:

Form Recommended Storage Packaging

) Amber glass vial, tightly
Neat (Solid) -20°C for long-term storage. ed
sealed.

-20°C for long-term storage. 2-  Amber glass vial with a PTFE-

Stock Solution _ _
8°C for short-term storage. lined cap, tightly sealed.

Note: Always refer to the Certificate of Analysis provided by the manufacturer for specific

storage instructions and expiration dates.

Experimental Protocols

The following are generalized protocols for assessing the stability of Trifloxystrobin-d3. These
should be adapted based on specific laboratory requirements and analytical instrumentation.

Long-Term Stability Study Protocol

Objective: To evaluate the stability of Trifloxystrobin-d3 over an extended period under
recommended storage conditions.

Methodology:

e Prepare a stock solution of Trifloxystrobin-d3 in a suitable solvent (e.g., methanol or
acetonitrile) at a known concentration.

 Aliquot the stock solution into multiple amber glass vials with PTFE-lined caps.
» Store the vials at the recommended long-term storage temperature (e.g., -20°C).

» At specified time points (e.g., 0, 3, 6, 12, 18, and 24 months), remove a set of vials from

storage.

 Allow the vials to equilibrate to room temperature.
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e Analyze the concentration of Trifloxystrobin-d3 in the samples using a validated analytical
method (e.g., LC-MS/MS).

o Compare the measured concentration at each time point to the initial concentration (time 0)
to determine the percentage of degradation.

Accelerated Stability Study Protocol

Objective: To predict the long-term stability of Trifloxystrobin-d3 by subjecting it to elevated
stress conditions.

Methodology:

Prepare a stock solution of Trifloxystrobin-d3 as described in the long-term stability
protocol.

 Aliquot the solution into vials.

e Expose the vials to elevated temperatures (e.g., 40°C and 50°C) and controlled humidity
(e.g., 75% RH).

o At specified time points (e.g., 0, 1, 2, 4, and 6 weeks), remove vials and analyze the
concentration of Trifloxystrobin-d3.

e Analyze the data using Arrhenius kinetics to predict the degradation rate at the
recommended storage temperature.

Degradation Pathway

The primary degradation pathway for Trifloxystrobin involves the hydrolysis of the methyl ester
group to form its corresponding carboxylic acid, CGA321113. This is particularly relevant under
alkaline conditions. Photodegradation can lead to isomerization of the E,E-isomer to other less
active isomers.
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Conceptual Degradation Pathway of Trifloxystrobin

Trifloxystrobin-d3
(E,E-isomer)

Photodegradation
(UV light)

Hydrolysis
(e.g., alkaline conditions)

Trifloxystrobin Acid-d3 Geometric Isomers
(CGA321113-d3) (E,Z-, Z,E-, Z,Z-)

Click to download full resolution via product page

Caption: Conceptual degradation pathways for Trifloxystrobin-d3.

Experimental Workflow for Stability Testing

The following diagram outlines a typical workflow for conducting a stability study of
Trifloxystrobin-d3.
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Experimental Workflow for Trifloxystrobin-d3 Stability Testing
N

4 Sample Preparation

Prepare Stock Solution
of Trifloxystrobin-d3

!

—————————— ——- Aliquotinto Vials [——fF—————===——+

[ i
i N . y, i
i |
1 I

Storagei Conditions

Long-Term Storage Accelerated Storage Photostability Chamber
(-20°C) (e.g., 40°C/75% RH) (ICH Q1B)

Analysis
Y

Sample at
> Time Points

A

Y

LC-MS/MS Analysis

Y

Data Analysis and
Degradation Calculation

- /

Click to download full resolution via product page

Caption: A generalized workflow for Trifloxystrobin-d3 stability assessment.

Conclusion
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The stability of Trifloxystrobin-d3 is critical for its function as a reliable internal standard in
analytical testing. While specific stability data for the deuterated form is not widely published,
the extensive information available for Trifloxystrobin provides a strong foundation for its
handling and storage. By adhering to the recommended storage conditions, particularly
protection from light and elevated temperatures, and by implementing robust stability testing
protocols, researchers can ensure the integrity and accuracy of their analytical results. For all
applications, it is imperative to consult the manufacturer's Certificate of Analysis for the most
accurate and lot-specific information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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